Cas no 1554932-66-9 (1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine)

1-tert-Butyl-4,5-dihydro-1H-pyrazol-3-amine is a specialized heterocyclic amine compound featuring a pyrazoline core with a tert-butyl substituent. This structure imparts steric hindrance and electronic effects, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its dihydropyrazole scaffold is particularly useful in the development of bioactive molecules, including potential agrochemicals and medicinal agents. The tert-butyl group enhances stability and influences reactivity, enabling selective functionalization. The compound’s well-defined molecular architecture allows for precise modifications, supporting applications in ligand design and catalyst development. High purity and consistent quality ensure reliable performance in synthetic workflows.
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine structure
1554932-66-9 structure
Product name:1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
CAS No:1554932-66-9
MF:C7H15N3
MW:141.214101076126
MDL:MFCD26026120
CID:5617218
PubChem ID:83241711

1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-2971708
    • AKOS021564010
    • 1554932-66-9
    • 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
    • 1H-Pyrazol-3-amine, 1-(1,1-dimethylethyl)-4,5-dihydro-
    • MDL: MFCD26026120
    • Inchi: 1S/C7H15N3/c1-7(2,3)10-5-4-6(8)9-10/h4-5H2,1-3H3,(H2,8,9)
    • InChI Key: NDWKKEQSTDZTHY-UHFFFAOYSA-N
    • SMILES: N1(CCC(N)=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 141.126597491g/mol
  • Monoisotopic Mass: 141.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 214.4±23.0 °C(Predicted)
  • pka: 6.84±0.20(Predicted)

1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2971708-1g
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
1554932-66-9 95%
1g
$728.0 2023-09-06
Enamine
EN300-2971708-10g
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
1554932-66-9 95%
10g
$3131.0 2023-09-06
Enamine
EN300-2971708-2.5g
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
1554932-66-9 95.0%
2.5g
$1428.0 2025-03-19
Enamine
EN300-2971708-1.0g
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
1554932-66-9 95.0%
1.0g
$728.0 2025-03-19
Enamine
EN300-2971708-0.05g
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
1554932-66-9 95.0%
0.05g
$168.0 2025-03-19
Enamine
EN300-2971708-0.5g
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
1554932-66-9 95.0%
0.5g
$569.0 2025-03-19
Aaron
AR028TQV-100mg
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
1554932-66-9 95%
100mg
$372.00 2025-02-17
Aaron
AR028TQV-2.5g
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
1554932-66-9 95%
2.5g
$1989.00 2023-12-15
Aaron
AR028TQV-50mg
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
1554932-66-9 95%
50mg
$256.00 2025-02-17
1PlusChem
1P028TIJ-50mg
1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine
1554932-66-9 95%
50mg
$262.00 2024-06-20

Additional information on 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine

Comprehensive Guide to 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine (CAS No. 1554932-66-9): Properties, Applications, and Market Insights

1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine (CAS No. 1554932-66-9) is a specialized organic compound belonging to the pyrazole derivative family. Its unique molecular structure, featuring a tert-butyl group and a dihydropyrazole core, makes it a valuable intermediate in pharmaceutical and agrochemical research. This compound has gained significant attention due to its potential applications in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The chemical properties of 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine include a molecular weight of 155.24 g/mol and a purity typically exceeding 97%. Its amine functionality allows for versatile chemical modifications, making it a crucial building block for heterocyclic compounds. Researchers often search for "pyrazole derivatives in drug design" or "amine-containing heterocycles," reflecting the growing interest in this compound's potential.

In pharmaceutical applications, 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine serves as a precursor for various biologically active molecules. Recent studies highlight its role in developing kinase inhibitors, particularly in oncology research where "targeted cancer therapies" are a major focus. The compound's structural features contribute to improved drug bioavailability and metabolic stability, addressing common challenges in medicinal chemistry.

The agrochemical industry utilizes 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine in developing novel crop protection agents. With increasing global demand for "sustainable pesticides" and "environmentally friendly herbicides," this compound offers opportunities for creating safer alternatives to traditional agrochemicals. Its molecular framework allows for the design of compounds with selective activity against pests while minimizing environmental impact.

Market analysis reveals growing demand for 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine across North America, Europe, and Asia-Pacific regions. The compound's supply chain has adapted to meet the needs of "custom synthesis services" and "contract research organizations." Current pricing trends reflect its status as a high-value intermediate, with purity and batch size being key determinants of cost.

From a synthetic chemistry perspective, 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine can be prepared through cyclocondensation reactions involving hydrazine derivatives and appropriate carbonyl compounds. Recent advancements in "flow chemistry techniques" and "catalytic processes" have improved the efficiency of its production, reducing waste generation and energy consumption—critical factors in modern "green synthesis" initiatives.

Quality control for 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry. The compound's stability profile makes it suitable for long-term storage under proper conditions, addressing common concerns about "chemical compound stability" and "storage requirements for research chemicals." Proper handling procedures ensure safety while maintaining compound integrity.

Future research directions for 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine include exploring its potential in "metal-organic frameworks" (MOFs) and "catalysis applications." The compound's ability to coordinate with metal ions opens possibilities in material science, particularly for developing novel porous materials with applications in gas storage and separation technologies—areas receiving significant attention in energy and environmental research.

For researchers sourcing 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine, important considerations include supplier reliability, batch-to-batch consistency, and available technical documentation. The compound's availability through "specialty chemical distributors" and "research chemical suppliers" has increased in recent years, though quality verification remains essential. Proper characterization data should accompany all purchases to ensure suitability for intended applications.

In conclusion, 1-tert-butyl-4,5-dihydro-1H-pyrazol-3-amine (CAS No. 1554932-66-9) represents a versatile building block with growing importance in multiple scientific disciplines. Its applications span from pharmaceutical development to advanced materials, positioning it as a compound of interest in contemporary research. As synthetic methodologies advance and application areas expand, this pyrazole derivative will likely play an increasingly significant role in addressing current challenges in healthcare, agriculture, and sustainable technology development.

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